Cas no 2227649-45-6 (5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol
• CAS No: 2227649-45-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6227810
• PubChem ID: 165640886
• Update Time: 2025-07-14

5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol
• EN300-1798720
• 2227649-45-6
• 5-[(1S)-2-amino-1-hydroxyethyl]-3-methoxybenzene-1,2-diol

• Inchi： 1S/C9H13NO4/c1-14-8-3-5(7(12)4-10)2-6(11)9(8)13/h2-3,7,11-13H,4,10H2,1H3/t7-/m1/s1
• InChI Key： COYWITOTPPDOBX-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1C=C(C(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol

Comprehensive Overview of 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol (CAS No. 2227649-45-6)

The compound 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol (CAS No. 2227649-45-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate chemical architecture, featuring a benzene ring substituted with hydroxyl, methoxy, and amino-hydroxyethyl groups, positions it as a promising candidate for therapeutic applications. Researchers are particularly interested in its potential role in modulating enzymatic activity and receptor interactions, which could pave the way for novel drug development.

In recent years, the scientific community has focused on chiral compounds like 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol due to their stereospecific biological effects. The (1S) configuration of this molecule suggests potential enantioselective interactions, a hot topic in precision medicine. This aligns with current trends in personalized therapeutics, where molecules with defined stereochemistry are engineered to minimize side effects and maximize efficacy. Such advancements are frequently searched in AI-driven drug discovery platforms, reflecting the growing demand for targeted solutions.

The methoxybenzene core of this compound is another area of interest, as it is a common pharmacophore in CNS-active drugs. This structural motif is often associated with improved blood-brain barrier penetration, a critical factor in treating neurological disorders. Online searches for "blood-brain barrier permeable compounds" or "CNS drug design" highlight the relevance of such molecules in addressing neurodegenerative diseases like Alzheimer's and Parkinson's, which remain top priorities in global healthcare.

From a synthetic chemistry perspective, the presence of both amino and hydroxy functional groups in 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol offers versatile derivatization opportunities. This adaptability is crucial for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists. The compound’s potential as a building block for more complex structures is underscored by its compatibility with modern click chemistry and bioconjugation techniques, which are revolutionizing drug delivery systems.

Environmental and green chemistry considerations also apply to this compound. With increasing searches for "sustainable synthesis methods" and "biodegradable intermediates," researchers are exploring eco-friendly routes to produce such molecules. The diol moiety in CAS No. 2227649-45-6 could facilitate water solubility, reducing the need for harmful organic solvents—a key concern in green pharmaceutical manufacturing.

In summary, 5-(1S)-2-amino-1-hydroxyethyl-3-methoxybenzene-1,2-diol represents a multifaceted compound with applications spanning drug discovery, neurological research, and sustainable chemistry. Its structural features align with trending scientific inquiries, making it a subject of ongoing investigation and a valuable asset for future innovations.